(E)-3-(3-bromophenyl)-1-(4-methylphenyl)prop-2-en-1-one

• IUPAC Name: (E)-3-(3-bromophenyl)-1-(4-methylphenyl)prop-2-en-1-one
• InChI: InChI=1S/C16H13BrO/c1-12-5-8-14(9-6-12)16(18)10-7-13-3-2-4-15(17)11-13/h2-11H,1H3/b10-7+
• InChI Key: TXKZCSRZBBDMEV-JXMROGBWSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)C=CC2=CC(=CC=C2)Br
• Isomeric SMILES: CC1=CC=C(C=C1)C(=O)/C=C/C2=CC(=CC=C2)Br
• Molecular Formula: C16H13BrO
• Molecular Weight: 301.18 g/mol

Description

(E)-3-(3-bromophenyl)-1-(4-methylphenyl)prop-2-en-1-one, also known as Bromo-Methylchalcone, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry.

Scientific Research Applications

Optical and Electronic Properties

• Nonlinear Optical Properties : (E)-3-(3-bromophenyl)-1-(4-methylphenyl)prop-2-en-1-one and its derivatives demonstrate significant nonlinear optical (NLO) properties. These properties make them suitable for use in various semiconductor devices, especially as n-type materials in organic semiconductor devices due to larger electron transfer integrals than hole ones (Shkir et al., 2019).

Photophysical Studies

• Third-Order Nonlinear Optical Properties : Experimental studies using picosecond pulses have investigated the third-order NLO properties of certain bromophenyl and methylphenyl substituted chalcone derivatives. These properties are comparable with other reported chalcone derivatives, suggesting potential for NLO applications (D’silva et al., 2012).

Structural Analysis and Characterization

• X-Ray Crystallography and Theoretical Studies : The structure of related bromophenyl compounds has been established through X-ray crystallography and theoretical ab initio calculations. These studies help in understanding the molecular conformation responsible for biological activity, offering insights for the design of new agents (Edafiogho et al., 2003).

• Spectroscopic Characterization and Quantum Chemical Investigations : Bromophenyl chalcone derivatives have been characterized spectroscopically, and their structural and spectral properties have been investigated using quantum chemical methods. This provides valuable information for their potential applications in various fields (Thanigaimani et al., 2015).

• Tautomerism and Solvent Media Studies : The behavior of bromophenyl derivatives in different solvent media and solid state, focusing on tautomerism and stacking interactions, has been studied. These insights are crucial for understanding their chemical reactivity and molecular interactions (Albayrak et al., 2011).

Biological and Chemical Reactivity Studies

• Antibacterial and Antioxidant Activities : Certain bromophenyl chalcone derivatives have shown antibacterial activities against gram-positive and gram-negative strains. Additionally, their antioxidant properties have been evaluated, indicating their potential in medical applications (Arshad et al., 2017).